(2-Chloro-6-fluorophenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• IUPAC Name: (2-chloro-6-fluorophenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C18H16ClFN2OS/c1-12-4-2-5-13(10-12)11-24-18-21-8-9-22(18)17(23)16-14(19)6-3-7-15(16)20/h2-7,10H,8-9,11H2,1H3
• InChI Key: AMCXGQKPCBUPAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NCCN2C(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C18H16ClFN2OS
• Molecular Weight: 362.8 g/mol

Description

(2-Chloro-6-fluorophenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C18H16ClFN2OS and its molecular weight is 362.85. The purity is usually 95%.
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Scientific Research Applications

Catalyst-Free Synthesis and Structural Analysis

Researchers have developed efficient, catalyst- and solvent-free synthesis methods for related heterocyclic compounds. For instance, Moreno-Fuquen et al. (2019) described a microwave-assisted Fries rearrangement for synthesizing fluorine-substituted benzamides, highlighting the potential for rapid, eco-friendly synthetic routes in pharmaceutical research Moreno-Fuquen et al., 2019.

Pharmaceutical Formulation Development

In the context of drug development, Burton et al. (2012) conducted in vitro and in vivo studies to develop a precipitation-resistant solution formulation for a poorly water-soluble compound, demonstrating the importance of such formulations in enhancing the bioavailability of therapeutic agents Burton et al., 2012.

Antitumor Activity

Tang and Fu (2018) synthesized and tested a compound for its antitumor activity against various cancer cell lines. The study underscores the role of fluorine-substituted compounds in developing potential cancer therapies Tang & Fu, 2018.

Fluorinated Compounds in Spectroscopy

Woydziak et al. (2012) explored the synthesis of fluorinated benzophenones and related compounds, demonstrating their potential in enhancing the photostability and spectroscopic properties of fluorophores, which is crucial for developing advanced imaging and diagnostic tools Woydziak et al., 2012.

Process Improvement for Synthesizing Flubenimidazole

Hong (2004) described an improved synthesis process for flubenimidazole, highlighting the importance of process optimization in chemical manufacturing, which can lead to higher yields and product quality Hong, 2004.